1-(2-(Benzo[b]thiophen-3-yl)-2-hydroxyethyl)-3-(thiophen-2-ylmethyl)urea

• IUPAC Name: 1-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-3-(thiophen-2-ylmethyl)urea
• InChI: InChI=1S/C16H16N2O2S2/c19-14(13-10-22-15-6-2-1-5-12(13)15)9-18-16(20)17-8-11-4-3-7-21-11/h1-7,10,14,19H,8-9H2,(H2,17,18,20)
• InChI Key: YYPBEVHHISWWSQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CS2)C(CNC(=O)NCC3=CC=CS3)O
• Molecular Formula: C16H16N2O2S2
• Molecular Weight: 332.4 g/mol
• CAS No.: 2097929-57-0

Description

1-(2-(Benzo[b]thiophen-3-yl)-2-hydroxyethyl)-3-(thiophen-2-ylmethyl)urea is a useful research compound. Its molecular formula is C16H16N2O2S2 and its molecular weight is 332.44. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Biochemical Evaluation and Anticancer Activity

• Acetylcholinesterase Inhibition : A study on similar urea derivatives has explored their potential as acetylcholinesterase inhibitors, highlighting the importance of structural flexibility and optimal chain length for high inhibitory activities. This suggests potential applications in treating diseases related to acetylcholinesterase malfunction, such as Alzheimer's (Vidaluc et al., 1995).
• Anticancer Properties : Research into N-[3,4-Dihydro-4-(hydroxymethyl)-2,2,4-trimethyl-2H-1-benzothiopyran-6-yl]-N′-(4-nitrophenyl)thiourea, a related compound, has exhibited strong anticancer activity in several assays, indicating the potential for clinical trials in cancer treatment, particularly for kidney cancer (Nammalwar et al., 2010).

Chemical Synthesis and Drug Development

• Synthesis of Hydroxamic Acids and Ureas : The development of methods for the synthesis of ureas from carboxylic acids without racemization opens up possibilities for the creation of more complex molecules for medicinal chemistry applications (Thalluri et al., 2014).
• ROCK Inhibitors : The synthesis of 1-benzyl-3-(4-pyridylthiazol-2-yl)ureas as inhibitors of Rho-associated protein kinases (ROCK) underscores the potential of urea derivatives in developing treatments for conditions where ROCK activity is implicated, such as cardiovascular diseases and cancer (Pireddu et al., 2012).

Pharmacology and Toxicology

• Antioxidant and Antiproliferative Effects : Studies on hydroxyl-containing benzo[b]thiophene analogs have demonstrated selective antiproliferative activity against laryngeal cancer cells, indicating the potential for these compounds in cancer therapy. The research emphasizes the significance of the hydroxyl group and the induction of apoptosis in cancer cells (Haridevamuthu et al., 2023).